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Compound of Interest

Compound Name: Isobutyl methacrylate

Cat. No.: B147139 Get Quote

An In-depth Technical Guide to the Health and Safety Considerations of Isobutyl Methacrylate
in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isobutyl methacrylate (IBMA) is a versatile monomer widely utilized in the synthesis of

polymers and resins for various applications in the biomedical and pharmaceutical fields. As

with any reactive chemical, a thorough understanding of its potential hazards and the

implementation of robust safety protocols are paramount for ensuring the well-being of

laboratory personnel. This guide provides comprehensive health and safety information for the

handling of isobutyl methacrylate in a research and development setting, with a focus on

quantitative data, detailed experimental protocols, and clear visual workflows.

Hazard Identification and Classification
Isobutyl methacrylate is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides a standardized framework

for communicating its hazards.

GHS Classification of Isobutyl Methacrylate[1][2]
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Acute Hazard
3 H402: Harmful to aquatic life

Physicochemical and Toxicological Data
A clear understanding of the physicochemical and toxicological properties of isobutyl
methacrylate is essential for a comprehensive risk assessment.

Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₈H₁₄O₂ [3]

Molecular Weight 142.20 g/mol [4][5]

Appearance Colorless liquid [3][6]

Odor Characteristic, ester-like [2]

Boiling Point 155 °C (311 °F) at 760 mmHg [3][4][6]

Melting Point -61 °C [5]

Flash Point 49 °C (120 °F) [3][4][5]

Density 0.886 g/mL at 25 °C [3]

Vapor Pressure 3.63 mmHg at 25 °C [6]

Water Solubility Insoluble (<1 mg/mL) [4]

log Kow (Octanol-Water

Partition Coefficient)
2.66 [5]

Autoignition Temperature 390 °C [5]

Toxicological Data
Endpoint Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral 9590 mg/kg bw [5]

Acute Inhalation

Toxicity (LC50)
Mouse Inhalation

29.7 mg/L

(approx. 5000

ppm)

[7]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal

>2000 mg/kg bw

(for butyl

methacrylate as

an analogue)

[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1384228.htm
https://cameochemicals.noaa.gov/chemical/3671
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-Methacrylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1384228.htm
http://www.thegoodscentscompany.com/data/rw1252361.html
https://labchem-wako.fujifilm.com/sds/W01W0102-0687JGHEEN.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1384228.htm
https://cameochemicals.noaa.gov/chemical/3671
http://www.thegoodscentscompany.com/data/rw1252361.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-Methacrylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1384228.htm
https://cameochemicals.noaa.gov/chemical/3671
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-Methacrylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1384228.htm
http://www.thegoodscentscompany.com/data/rw1252361.html
https://cameochemicals.noaa.gov/chemical/3671
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-Methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-Methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-Methacrylate
https://cdnservices.industrialchemicals.gov.au/statements/IMAP_1155%20-%20IMAP%20Assessment%20-%2004%20July%202014.pdf
https://cdnservices.industrialchemicals.gov.au/statements/IMAP_1155%20-%20IMAP%20Assessment%20-%2004%20July%202014.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Health Effects and Mechanisms of Toxicity
Health Effects

Skin Irritation: Direct contact can cause redness, itching, and inflammation.[7]

Eye Irritation: Vapors and direct contact can cause serious eye irritation.[7]

Respiratory Irritation: Inhalation of vapors may irritate the respiratory tract, leading to

coughing and shortness of breath.[7]

Skin Sensitization: Isobutyl methacrylate is a known skin sensitizer.[8] Repeated or

prolonged contact may lead to an allergic skin reaction (allergic contact dermatitis).[8]

Methacrylate esters can also cross-react with each other.[8]

Systemic Toxicity: While acute systemic toxicity is low, prolonged or high-level exposure

should be avoided.[7] The primary metabolic pathway is hydrolysis to methacrylic acid and

isobutanol.[7]

Mechanism of Skin Sensitization
The skin sensitization potential of methacrylate esters is attributed to their chemical reactivity.

The α,β-unsaturated carbonyl group in the methacrylate structure can act as a Michael

acceptor, allowing it to react with nucleophilic amino acid residues in skin proteins to form

covalent adducts. These modified proteins can be recognized as foreign by the immune

system, initiating an allergic response.
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Caption: Skin sensitization pathway for isobutyl methacrylate.

Laboratory Handling and Storage
Adherence to strict handling and storage protocols is crucial to minimize exposure and prevent

hazardous situations.

Workflow for Safe Handling of Isobutyl Methacrylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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